Cas no 1697035-40-7 (2-(2,2-Difluoroacetyl)cycloheptane-1,3-dione)

• Product Name: 2-(2,2-Difluoroacetyl)cycloheptane-1,3-dione
• CAS No: 1697035-40-7
• MF: C₉H₁₀F₂O₃
• MW: 204.170710086823
• CID: 5714081
• PubChem ID: 107430812
• Update Time: 2025-07-28

2-(2,2-Difluoroacetyl)cycloheptane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1697035-40-7
• EN300-1125696
• 2-(2,2-Difluoroacetyl)cycloheptane-1,3-dione
• 1,3-Cycloheptanedione, 2-(2,2-difluoroacetyl)-

• Inchi： 1S/C9H10F2O3/c10-9(11)8(14)7-5(12)3-1-2-4-6(7)13/h7,9H,1-4H2
• InChI Key： IZZRDIMKTZNBBE-UHFFFAOYSA-N
• SMILES： FC(C(C1C(CCCCC1=O)=O)=O)F

Computed Properties

• Exact Mass: 204.05980050g/mol
• Monoisotopic Mass: 204.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.278±0.06 g/cm3(Predicted)
• Boiling Point: 334.2±42.0 °C(Predicted)
• pka: 5.01±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds